Cas no 2228292-51-9 (2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine)

• Product Name: 2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine
• CAS No: 2228292-51-9
• MF: C₁₁H₁₃F₃N₂
• MW: 230.229532957077
• CID: 6259278
• PubChem ID: 165852290
• Update Time: 2025-05-19

2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine
• 2,2-dimethyl-3-[4-(trifluoromethyl)pyridin-3-yl]cyclopropan-1-amine
• 2228292-51-9
• EN300-1939465

• Inchi： 1S/C11H13F3N2/c1-10(2)8(9(10)15)6-5-16-4-3-7(6)11(12,13)14/h3-5,8-9H,15H2,1-2H3
• InChI Key： JRBNVCFBOQOZRW-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=CC=1C1C(C1(C)C)N)(F)F

Computed Properties

• Exact Mass: 230.10308291g/mol
• Monoisotopic Mass: 230.10308291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.9Ų

Additional information on 2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine

Introduction to 2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine (CAS No. 2228292-51-9)

2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine, identified by the CAS number 2228292-51-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropane ring fused with a pyridine scaffold, further functionalized with substituents that enhance its pharmacological potential. The presence of a trifluoromethyl group and specific alkyl groups at the pyridin-3-ylcyclopropan moiety contributes to its unique chemical properties and biological activities.

The structural motif of 2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine is of particular interest due to its ability to interact with biological targets in novel ways. The cyclopropane ring, known for its strained three-membered structure, often serves as a key pharmacophore in drug design, facilitating tight binding to protein receptors. In this compound, the cyclopropane is linked to a pyridine ring, which is a common feature in many bioactive molecules, including antiviral, antibacterial, and anticancer agents. The trifluoromethyl group further modulates the electronic properties of the molecule, enhancing its lipophilicity and metabolic stability—crucial factors for drug efficacy and bioavailability.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential of such structurally complex compounds more efficiently. The combination of quantum mechanical calculations and machine learning algorithms has allowed for the prediction of binding affinities and pharmacokinetic profiles with remarkable accuracy. Studies have indicated that molecules featuring a cyclopropane-pyridine core exhibit promising interactions with enzymes and receptors involved in critical biological pathways. For instance, modifications at the pyridin-3-ylcyclopropan position can influence binding affinity to targets such as kinases and proteases, which are often implicated in diseases like cancer and inflammation.

The pharmaceutical industry has increasingly recognized the value of heterocyclic compounds in drug development. Among these, pyridine derivatives are particularly noteworthy due to their broad spectrum of biological activities. The introduction of fluorinated substituents, such as the trifluoromethyl group in 2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine, is a well-established strategy to improve pharmacological properties. Fluoroalkyl groups enhance metabolic stability by resisting oxidation and degradation, while also increasing lipophilicity—a desirable trait for oral bioavailability. This compound exemplifies how structural engineering can yield molecules with enhanced therapeutic potential.

In vitro studies have begun to uncover the mechanistic insights into how 2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine exerts its effects. Initial research suggests that the compound may interfere with signaling pathways relevant to diseases such as cancer and neurodegeneration. The cyclopropane ring's ability to adopt multiple conformations could allow it to bind tightly to specific residues within target proteins, modulating their activity. Additionally, the electron-withdrawing nature of the trifluoromethyl group may fine-tune interactions at the molecular level, influencing both potency and selectivity.

The synthesis of 2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-ylcyclopropan-1-amine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have enabled the efficient construction of intricate heterocyclic frameworks. These advances have not only facilitated access to this compound but also provided insights into synthetic strategies that could be applied to other structurally related molecules.

The potential applications of 2,2-dimethyl-3-4-(trifluoromethyl)pyridin-3-y lcyclopropan -1 -amine extend beyond traditional pharmaceuticals. Its unique structural features make it an attractive candidate for developing novel agrochemicals or biodegradable materials where similar properties are desired. Furthermore, research into fluorinated compounds continues to evolve with emerging technologies such as flow chemistry and continuous manufacturing processes, which could streamline production and reduce costs.

As our understanding of molecular interactions deepens through interdisciplinary approaches combining chemistry, biology, and computer science, compounds like 2,2-dimethyl -3 -4-(trifluorometh yl)py ridin -3 -y lcyc lopro pan -1 -am ine (CAS No. 2228292 -51 -9) will continue to play a pivotal role in discovering new treatments for unmet medical needs. The integration of experimental data with computational predictions provides a powerful framework for rational drug design—ensuring that molecules are not only potent but also safe and suitable for clinical translation.